Cas no 2172605-31-9 (methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate)

• Product Name: methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate
• CAS No: 2172605-31-9
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6250300
• PubChem ID: 165786457
• Update Time: 2025-10-29

methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate
• 2172605-31-9
• EN300-1630084

• Inchi： 1S/C9H16O4/c1-4-8(2,7(10)12-3)9(11)5-13-6-9/h11H,4-6H2,1-3H3
• InChI Key： FXFSQEIBAROXDP-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C(=O)OC)(C)CC)O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate

Professional Introduction to Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate (CAS No. 2172605-31-9)

Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2172605-31-9, is a derivative of oxetane, a cyclic ether known for its unique reactivity and structural properties. The presence of both a hydroxyl group and an ester functionality makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structure of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate features a methyl-substituted butanoate backbone, which contributes to its stability and reactivity. The oxetane ring, a three-membered cyclic ether, introduces a high degree of flexibility and strain, making it an attractive scaffold for chemical modifications. This structural motif has been widely explored in medicinal chemistry due to its ability to mimic the conformational preferences of natural products and bioactive peptides.

In recent years, the pharmaceutical industry has shown increasing interest in oxetane derivatives due to their potential applications in drug design. The hydroxyl group in Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. This compound has been investigated as a precursor in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate is its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The oxetane ring in this compound can be strategically incorporated into peptidomimetic scaffolds to enhance binding affinity and improve pharmacokinetic properties.

The ester functionality of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate also makes it a valuable intermediate in the synthesis of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The ester linkage can be cleaved under specific physiological conditions, releasing the active therapeutic agent. This approach has been successfully employed in the development of drugs with improved solubility, stability, and targeted delivery.

Recent studies have highlighted the potential of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate in the development of enzyme inhibitors. The oxetane ring can be designed to interact with specific enzymatic active sites, leading to the development of potent and selective inhibitors. For instance, researchers have explored its use in inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. The hydroxyl group provides an additional interaction point with the enzyme, enhancing binding affinity and improving drug efficacy.

The synthesis of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of hydroxymethyloxirane with methyl acetoacetate, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The chemical properties of Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate make it an attractive candidate for further investigation in various fields. Its ability to undergo diverse chemical transformations allows for the exploration of novel molecular architectures with potential therapeutic applications. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in drug discovery and development.

In conclusion, Methyl 2-(3-hydroxyoxetan-3-yl)-2-methylbutanoate, identified by its CAS number 2172605-31-9, is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing peptidomimetics, prodrugs, and enzyme inhibitors. With ongoing advancements in synthetic chemistry and drug design, this compound is likely to remain at the forefront of medicinal chemistry innovation.